5-Bromo-2-(methylthio)pyrimidine-4-carbaldehyde

• Molecular Formula: C6H5BrN2OS
• Molecular Weight: 233.09 g/mol
• IUPAC Name: 5-bromo-2-methylsulfanylpyrimidine-4-carbaldehyde
• InChI: InChI=1S/C6H5BrN2OS/c1-11-6-8-2-4(7)5(3-10)9-6/h2-3H,1H3
• InChI Key: JPGNEVZOYHXNLA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C=O)Br

Description

5-Bromo-2-(methylthio)pyrimidine-4-carbaldehyde is a useful research compound. Its molecular formula is C6H5BrN2OS and its molecular weight is 233.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-bromo-N-methoxy-N-methyl-2-(methylthio)pyrimidine-4-carboxamide (11A, 8.2 g, 28 mmol) in THF (120 mL) was added dropwise to a suspension of lithium aluminum hydride (1.06 G, 28 mmol) and THF (120 mL) at −78° C. The mixture was stirred for 10 minutes after addition finish. H2O (1.06 mL), 15% aqueous NaOH solution (1.06 mL) and H2O (3.18 mL) were successively added to the mixture at 0° C. very slowly. The resulting precipitate was filtered and washed with THF. The filtrate was concentrated in vacuo to afford crude of the title compound. MS (m/z): 233.14, [M+H]+.